2-cyclopropyl-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine

• IUPAC Name: 2-cyclopropyl-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine
• InChI: InChI=1S/C17H21FN6/c1-11-12(2)21-15(13-3-4-13)22-16(11)23-5-7-24(8-6-23)17-19-9-14(18)10-20-17/h9-10,13H,3-8H2,1-2H3
• InChI Key: BSHGKDPOJKABRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCN(CC2)C3=NC=C(C=N3)F)C4CC4)C
• Molecular Formula: C17H21FN6
• Molecular Weight: 328.4 g/mol

Description

The compound “2-cyclopropyl-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperazine ring, which is a six-membered ring with two nitrogen atoms. The molecule also contains a fluoropyrimidinyl group, a cyclopropyl group, and two methyl groups attached to the pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and rings. The pyrimidine and piperazine rings would likely contribute to the rigidity of the molecule, while the cyclopropyl and methyl groups could add some flexibility.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The pyrimidine ring might undergo reactions at the carbon-nitrogen double bond, and the piperazine ring could potentially be involved in reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of the fluorine atom might increase the compound’s stability and affect its reactivity.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity and physicochemical properties. It could potentially be explored for use in medicinal chemistry, given the presence of the biologically relevant pyrimidine and piperazine rings.

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibit acetylcholinesterase , suggesting that this compound may also target enzymes involved in neurotransmission.

Mode of Action

Based on the structure and the known activity of similar compounds, it can be hypothesized that this compound may interact with its target enzyme, potentially inhibiting its activity and thereby modulating neurotransmission .

Biochemical Pathways

This could potentially lead to an increase in the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic neurotransmission .

Result of Action

If it does inhibit acetylcholinesterase, it could potentially lead to enhanced cholinergic neurotransmission, which could have various effects depending on the specific neural circuits involved .